Cas no 78648-85-8 (1,14-Hexadecanediol,1-acetate)

• Product Name: 1,14-Hexadecanediol,1-acetate
• CAS No: 78648-85-8
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• CID: 553405
• PubChem ID: 537070
• Update Time: 2025-04-19

1,14-Hexadecanediol,1-acetate Chemical and Physical Properties

Names and Identifiers

• 1,14-Hexadecanediol,1-acetate
• 14-Hydroxyhexadecylacetate
• 14-Hydroxyhexadecan-1-yl acetate
• DTXSID30336889
• 14-Hydroxyhexadecyl acetate #
• 78648-85-8
• DQCVRFRHGMDBBK-UHFFFAOYSA-N
• 14-Hydroxyhexadecyl acetate

• Inchi： 1S/C18H36O3/c1-3-18(20)15-13-11-9-7-5-4-6-8-10-12-14-16-21-17(2)19/h18,20H,3-16H2,1-2H3
• InChI Key： DQCVRFRHGMDBBK-UHFFFAOYSA-N
• SMILES： OC(CC)CCCCCCCCCCCCCOC(C)=O

Computed Properties

• Exact Mass: 300.26644501g/mol
• Monoisotopic Mass: 300.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 46.5Ų